Cas no 1206989-56-1 (4-(propan-2-yloxy)-N-3-(1H-pyrazol-3-yl)phenylbenzamide)

• Product Name: 4-(propan-2-yloxy)-N-3-(1H-pyrazol-3-yl)phenylbenzamide
• CAS No: 1206989-56-1
• MF: C₁₉H₁₉N₃O₂
• MW: 321.373064279556
• CID: 6442044
• Update Time: 2025-06-08

4-(propan-2-yloxy)-N-3-(1H-pyrazol-3-yl)phenylbenzamide Chemical and Physical Properties

Names and Identifiers

• 4-(propan-2-yloxy)-N-3-(1H-pyrazol-3-yl)phenylbenzamide
• 4-propan-2-yloxy-N-[3-(1H-pyrazol-5-yl)phenyl]benzamide

• Inchi： 1S/C19H19N3O2/c1-13(2)24-17-8-6-14(7-9-17)19(23)21-16-5-3-4-15(12-16)18-10-11-20-22-18/h3-13H,1-2H3,(H,20,22)(H,21,23)
• InChI Key： ZWIYPXILHMJLOE-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC(C2NN=CC=2)=C1)(=O)C1=CC=C(OC(C)C)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 4-(propan-2-yloxy)-N-3-(1H-pyrazol-3-yl)phenylbenzamide

Introduction to 4-(propan-2-yloxy)-N-3-(1H-pyrazol-3-yl)phenylbenzamide (CAS No. 1206989-56-1)

4-(propan-2-yloxy)-N-3-(1H-pyrazol-3-yl)phenylbenzamide, identified by its CAS number 1206989-56-1, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by its structural complexity, which includes a benzamide core linked to a propyl ether moiety and a pyrazole ring. Such structural features not only contribute to its unique chemical properties but also open up diverse possibilities for its biological activity and potential therapeutic applications.

The benzamide moiety, a common pharmacophore in drug discovery, is known for its role in modulating various biological pathways. In particular, benzamides have been extensively studied for their potential in treating neurological disorders, inflammation, and cancer. The presence of the 4-(propan-2-yloxy) group in this compound introduces a hydrophobic character, which can influence its solubility and bioavailability. This aspect is particularly crucial in drug design, as it determines how well the compound can be absorbed and distributed within the body.

Additionally, the N-3-(1H-pyrazol-3-yl)phenyl part of the molecule incorporates a pyrazole ring, which is another important pharmacophoric element. Pyrazoles have been widely recognized for their anti-inflammatory, antimicrobial, and antiviral properties. The integration of this heterocyclic ring into the molecular framework of 4-(propan-2-yloxy)-N-3-(1H-pyrazol-3-yl)phenylbenzamide suggests that it may exhibit similar biological activities. Furthermore, the phenyl group attached to the pyrazole ring enhances the compound's ability to interact with biological targets, thereby increasing its potential as a therapeutic agent.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of such compounds with greater accuracy. Studies have shown that molecules with similar structural motifs to 4-(propan-2-yloxy)-N-3-(1H-pyrazol-3-yl)phenylbenzamide can interact with various enzymes and receptors involved in disease pathways. For instance, computational simulations have suggested that this compound may inhibit certain kinases that are overexpressed in cancer cells, thereby potentially serving as an effective chemotherapeutic agent.

In vitro studies have also provided valuable insights into the pharmacological properties of 4-(propan-2-yloxy)-N-3-(1H-pyrazol-3-yl)phenylbenzamide. These studies have focused on evaluating its binding affinity to target proteins and its ability to modulate signaling pathways. Preliminary results indicate that this compound exhibits promising activity against several disease-related targets. For example, it has been observed to exhibit inhibitory effects on enzymes such as cyclooxygenase (COX), which plays a key role in inflammation and pain management.

The synthesis of 4-(propan-2-yloxy)-N-3-(1H-pyrazol-3-yl)phenylbenzamide involves multiple steps, each requiring careful optimization to ensure high yield and purity. The introduction of the propyl ether group necessitates precise control over reaction conditions to avoid unwanted side products. Similarly, the incorporation of the pyrazole ring requires careful selection of reagents and catalysts to achieve the desired regioselectivity. Advances in synthetic methodologies have made it possible to streamline these processes, making large-scale production more feasible.

One of the most exciting aspects of 4-(propan-2-yloxy)-N-3-(1H-pyrazol-3-yl)phenylbenzamide is its potential for further derivatization. By modifying different parts of its molecular structure, researchers can fine-tune its biological activity and pharmacokinetic properties. This flexibility makes it an attractive scaffold for developing novel drugs targeting various diseases. For instance, replacing the propyl ether group with other functional groups could alter its solubility profile or enhance its binding affinity to specific targets.

The growing interest in 4-(propan-2-yloxy)-N-3-(1H-pyrazol-3-yl)phenylbenzamide is reflected in the increasing number of research publications discussing its synthesis, characterization, and potential applications. These studies not only highlight its individual properties but also contribute to our understanding of how structural modifications can influence biological activity. As more data becomes available, it is likely that this compound will emerge as a valuable tool in drug discovery efforts.

In conclusion,4-(propan-2-yloxy)-N-3-(1H-pyrazol-3-ylenaphthylene benzamide) (CAS No. 1206989 56 1) represents a promising candidate for further exploration in pharmaceutical research Its unique structure combining multiple pharmacophoric elements suggests diverse biological activities making it an attractive scaffold for developing new therapeutics The ongoing studies into this compound highlight its potential as well as the importance of continued research in medicinal chemistry